Cas no 1365272-54-3 (5-bromo-1-butyl-6-fluorobenzotriazole)

• Product Name: 5-bromo-1-butyl-6-fluorobenzotriazole
• CAS No: 1365272-54-3
• MF: C₁₀H₁₁BrFN₃
• MW: 272.116844415665
• MDL: MFCD21609586
• CID: 2771809
• PubChem ID: 70699789
• Update Time: 2025-06-13

5-bromo-1-butyl-6-fluorobenzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-butyl-6-fluorobenzotriazole
• 5-Bromo-1-butyl-6-fluoro-1H-benzotriazole
• 1H-Benzotriazole, 5-bromo-1-butyl-6-fluoro-
• 1365272-54-3
• BS-20743
• MFCD21609586
• DTXSID50742903
• 5-BROMO-1-BUTYL-6-FLUORO-1,2,3-BENZOTRIAZOLE
• CS-0211778

• MDL： MFCD21609586
• Inchi： 1S/C10H11BrFN3/c1-2-3-4-15-10-6-8(12)7(11)5-9(10)13-14-15/h5-6H,2-4H2,1H3
• InChI Key： QWRAKOSNIFRRIX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=NN2CCCC)F

Computed Properties

• Exact Mass: 271.01200
• Monoisotopic Mass: 271.01204Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71000
• LogP: 3.13300

Additional information on 5-bromo-1-butyl-6-fluorobenzotriazole

Research Brief on 5-Bromo-1-Butyl-6-Fluorobenzotriazole (CAS: 1365272-54-3): Recent Advances and Applications

The compound 5-bromo-1-butyl-6-fluorobenzotriazole (CAS: 1365272-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This heterocyclic compound, characterized by its bromo and fluoro substituents, exhibits unique reactivity and binding properties, making it a valuable scaffold for the development of novel therapeutic agents and functional materials. Recent studies have explored its potential as a kinase inhibitor, a fluorescent probe, and a building block for supramolecular assemblies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 5-bromo-1-butyl-6-fluorobenzotriazole as a selective inhibitor of protein kinases involved in inflammatory pathways. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against a panel of 50 kinases. The lead compound demonstrated nanomolar potency against JAK3 and IRAK4 kinases, with excellent selectivity over other family members. Molecular docking studies revealed that the bromo and fluoro substituents play a critical role in forming halogen bonds with key residues in the ATP-binding pocket, explaining the observed selectivity.

In the field of chemical biology, this compound has been utilized as a fluorescent probe for real-time monitoring of enzymatic activity. A recent ACS Chemical Biology publication described its incorporation into a FRET-based assay system for detecting protease activity. The 6-fluoro substituent was found to significantly enhance the quantum yield of the benzotriazole core, while the 1-butyl chain improved membrane permeability, enabling intracellular applications. This probe successfully detected caspase-3 activity in apoptotic cells with a 5-fold increase in signal-to-noise ratio compared to conventional probes.

Material science applications have also emerged, particularly in the development of organic electronic materials. Researchers at MIT reported in Advanced Materials that 5-bromo-1-butyl-6-fluorobenzotriazole serves as an excellent electron-transporting moiety when incorporated into π-conjugated polymers. The bromo group facilitates cross-coupling reactions for polymer synthesis, while the fluoro group enhances electron affinity. The resulting materials exhibited outstanding charge carrier mobility (0.15 cm²/V·s) and air stability, making them promising candidates for organic field-effect transistors.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to this compound. A 2024 Organic Process Research & Development paper described a continuous flow synthesis method that improved the overall yield from 42% to 78% while reducing reaction time from 18 hours to just 2 hours. This process intensification approach utilized microreactor technology to precisely control the critical bromination and alkylation steps, demonstrating the potential for scalable production of this valuable intermediate.

Looking forward, the unique properties of 5-bromo-1-butyl-6-fluorobenzotriazole position it as a multifunctional building block with applications spanning medicinal chemistry, chemical biology, and materials science. Ongoing research is exploring its potential in targeted protein degradation (PROTACs), bioorthogonal chemistry, and as a component of metal-organic frameworks. The compound's commercial availability (now offered by several major chemical suppliers) and well-characterized properties suggest it will continue to play an important role in interdisciplinary research efforts.